Cas no 926188-82-1 (3-{[(pyridin-2-yl)methyl]amino}propanoic acid)

• Product Name: 3-{[(pyridin-2-yl)methyl]amino}propanoic acid
• CAS No: 926188-82-1
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 5225435
• Update Time: 2025-06-07

3-{[(pyridin-2-yl)methyl]amino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(PYRIDIN-2-YLMETHYL)AMINO]PROPANOIC ACID
• β-Alanine, N-(2-pyridinylmethyl)-
• 3-{[(pyridin-2-yl)methyl]amino}propanoic acid

• Inchi： 1S/C9H12N2O2/c12-9(13)4-6-10-7-8-3-1-2-5-11-8/h1-3,5,10H,4,6-7H2,(H,12,13)
• InChI Key： PFABWZAHJPWPGS-UHFFFAOYSA-N
• SMILES： C1C=C(CNCCC(O)=O)N=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-{[(pyridin-2-yl)methyl]amino}propanoic acid

Introduction to 3-{[(pyridin-2-yl)methyl]amino}propanoic acid (CAS No. 926188-82-1)

3-{[(pyridin-2-yl)methyl]amino}propanoic acid, identified by its Chemical Abstracts Service (CAS) number 926188-82-1, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This amino acid derivative features a unique structural motif that combines a propylamine side chain with a pyridine ring, making it a versatile scaffold for drug discovery and molecular research. The presence of both basic and acidic functional groups in its structure allows for diverse interactions with biological targets, positioning it as a promising candidate for therapeutic applications.

The compound's molecular structure can be described as follows: it consists of a three-carbon backbone (propanoic acid) with an amine group at the terminal carbon, a secondary amine derived from the propylamine moiety, and a pyridine ring attached to the second carbon of the propyl chain. This configuration imparts specific physicochemical properties, including solubility in polar solvents and the ability to form hydrogen bonds, which are critical for its biological activity.

Recent advancements in medicinal chemistry have highlighted the potential of 3-{[(pyridin-2-yl)methyl]amino}propanoic acid as a building block for novel therapeutic agents. Its structural features make it an attractive candidate for modulating enzyme activity, particularly in pathways associated with inflammation, neurodegeneration, and metabolic disorders. For instance, studies have demonstrated its interaction with serine proteases and kinases, which are key targets in oncology and immunology research.

In the realm of drug design, the pyridine moiety serves as a pharmacophore that can enhance binding affinity to biological receptors. This has been exploited in the development of small-molecule inhibitors targeting protein-protein interactions, which are increasingly recognized as critical therapeutic opportunities. The amine groups in 3-{[(pyridin-2-yl)methyl]amino}propanoic acid also provide opportunities for further derivatization, allowing chemists to fine-tune properties such as metabolic stability and pharmacokinetic profiles.

One notable application of this compound is in the synthesis of chelating agents for metal-based therapeutics. The combination of nitrogen-rich heterocycles and amine functionalities makes it an effective ligand for coordinating transition metals like copper and platinum, which are utilized in anticancer therapies. Research has shown that derivatives of 3-{[(pyridin-2-yl)methyl]amino}propanoic acid can enhance the efficacy of metal-based drugs while reducing toxicity.

The compound's role in biomimetic chemistry has also garnered attention. Its structural similarity to natural amino acids allows it to serve as a substrate for enzymes involved in protein biosynthesis. This has implications for synthetic biology and the development of novel biomaterials, where controlled incorporation of non-natural amino acids can lead to functional proteins with enhanced properties.

From an industrial perspective, 3-{[(pyridin-2-yl)methyl]amino}propanoic acid represents a valuable intermediate in large-scale chemical synthesis. Its production involves multi-step organic reactions that showcase modern synthetic methodologies, including transition-metal catalysis and flow chemistry. These techniques not only improve yield but also align with green chemistry principles by minimizing waste and energy consumption.

The regulatory landscape for 3-{[(pyridin-2-yl)methyl]amino}propanoic acid is favorable for pharmaceutical applications. As an intermediate compound, it is subject to guidelines that ensure safety and quality in manufacturing processes. Compliance with Good Manufacturing Practices (GMP) is essential to facilitate its use in clinical trials and commercial drug formulations.

Future research directions may explore the compound's potential in addressing emerging global health challenges. For example, its ability to interact with bacterial enzymes has been investigated as part of efforts to develop novel antibiotics against resistant strains. Additionally, its influence on cellular signaling pathways could provide insights into treating age-related diseases characterized by dysregulated biochemistry.

In conclusion,3-{[(pyridin-2-yl)methyl]amino}propanoic acid (CAS No. 926188-82-1) is a multifaceted compound with broad applications in pharmaceutical research and industrial chemistry. Its unique structural features enable diverse biological interactions, making it a valuable tool for drug discovery and material science innovation. As scientific understanding evolves, this compound is poised to play an increasingly important role in addressing complex biomedical challenges.